Arcyroxepin A
Overview
Description
Arcyroxepin A is a natural product found in Arcyria denudata and Metatrichia floriformis with data available.
Scientific Research Applications
General Characteristics and Biological Activity
Arcyroxepin A, along with related bisindoles, has been studied for its various properties. It possesses a distinct molecular formula and weight, and its general characteristics include being derived from a fungal source. The biological activity of Arcyroxepin A has been a point of interest, with research focusing on its isolation, purification, and spectral data (Cole, Jarvis, & Schweikert, 2003).
Impact on Physical Endurance
In a study examining Arctigenin, a compound found in traditional Chinese herbs, it was observed to enhance swimming endurance in rats. This effect was linked to its antioxidation properties and the activation of antioxidant pathways, suggesting a potential application of similar compounds like Arcyroxepin A in endurance enhancement and antioxidation (Wu et al., 2014).
Neuroprotective Effects
Arcyroxepin A's potential neuroprotective effects can be inferred from the study of similar compounds like Arctigenin, which demonstrated protective effects against cerebral ischemia injury in rats. This suggests the possibility of Arcyroxepin A having similar neuroprotective capabilities, potentially useful in treating neuroinflammation and neurodegeneration-related diseases (Zhang et al., 2017).
Cognitive Benefits
Arctigenin, a related compound, has shown promising results in improving learning and memory deficits in mice models of Alzheimer's disease. This provides an insight into the potential application of Arcyroxepin A in cognitive enhancement and treatment of neurodegenerative diseases (Qi et al., 2016).
properties
CAS RN |
73697-66-2 |
|---|---|
Product Name |
Arcyroxepin A |
Molecular Formula |
C20H11N3O3 |
Molecular Weight |
341.3 g/mol |
IUPAC Name |
16-oxa-4,14,18-triazahexacyclo[15.7.0.02,6.07,15.08,13.019,24]tetracosa-1(17),2(6),7(15),8,10,12,19,21,23-nonaene-3,5-dione |
InChI |
InChI=1S/C20H11N3O3/c24-17-15-13-9-5-1-3-7-11(9)21-19(13)26-20-14(16(15)18(25)23-17)10-6-2-4-8-12(10)22-20/h1-8,21-22H,(H,23,24,25) |
InChI Key |
UUCOIMUVMFGMET-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C3=C(N2)OC4=C(C5=CC=CC=C5N4)C6=C3C(=O)NC6=O |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)OC4=C(C5=CC=CC=C5N4)C6=C3C(=O)NC6=O |
synonyms |
arcyroxepin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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